Cas no 19550-07-3 (2,5-Dimethyl-3-hexanol)

2,5-Dimethyl-3-hexanol is a branched-chain secondary alcohol with the molecular formula C8H18O. This compound is characterized by its clear, colorless appearance and moderate volatility, making it suitable for applications in organic synthesis and specialty chemical formulations. Its branched structure enhances steric hindrance, influencing reactivity in selective reactions. The alcohol functional group allows for derivatization into esters or ethers, while its hydrophobic alkyl chains contribute to solubility in nonpolar solvents. 2,5-Dimethyl-3-hexanol is often utilized as an intermediate in fragrances, pharmaceuticals, and agrochemicals due to its stable yet modifiable chemical properties. Proper handling requires standard laboratory precautions for flammable liquids.
2,5-Dimethyl-3-hexanol structure
2,5-Dimethyl-3-hexanol structure
Product Name:2,5-Dimethyl-3-hexanol
CAS No:19550-07-3
MF:C8H18O
MW:130.227922916412
MDL:MFCD00026452
CID:88096
PubChem ID:87568425
Update Time:2025-05-19

2,5-Dimethyl-3-hexanol Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-3-hexanol
    • 2,5-dimethylhexan-3-ol
    • 2,4-DIMETHYL-6-HYDROXYPYRIMIDINE
    • 2,5-dimethyl-hexan-3-ol
    • 3-Hexanol,2,5-dimethyl
    • Isopropyl-isobutyl-carbinol
    • 2,5-Dimethylhexane-3-ol
    • ISOBUTYL ISOPROPYL CARBINOL
    • NSC 95420
    • DTXSID70871300
    • MFCD00026452
    • 19550-07-3
    • SB85061
    • CS-0328408
    • NSC-95420
    • SNKTZHPOKPYBPT-UHFFFAOYSA-N
    • AS-77196
    • D1969
    • AKOS009158757
    • 3-Hexanol, 2,5-dimethyl-
    • NSC95420
    • NS00047484
    • D89961
    • FT-0610439
    • ?2,5-DIMETHYL-3-HEXANOL
    • EINECS 243-152-5
    • SCHEMBL107498
    • MDL: MFCD00026452
    • Inchi: 1S/C8H18O/c1-6(2)5-8(9)7(3)4/h6-9H,5H2,1-4H3
    • InChI Key: SNKTZHPOKPYBPT-UHFFFAOYSA-N
    • SMILES: OC(C(C)C)CC(C)C

Computed Properties

  • Exact Mass: 130.13600
  • Monoisotopic Mass: 130.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 67
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0,82 g/cm3
  • Melting Point: -61.15°C (estimate)
  • Boiling Point: 65°C/15mmHg
  • Flash Point: 59.2±8.6 °C
  • Refractive Index: 1.4220-1.4250
  • PSA: 20.23000
  • LogP: 2.04940
  • Solubility: Uncertain
  • Vapor Pressure: 1.0±0.6 mmHg at 25°C

2,5-Dimethyl-3-hexanol Security Information

2,5-Dimethyl-3-hexanol Pricemore >>

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2,5-Dimethyl-3-hexanol Production Method

Additional information on 2,5-Dimethyl-3-hexanol

Comprehensive Guide to 2,5-Dimethyl-3-hexanol (CAS No. 19550-07-3): Properties, Applications, and Industry Insights

2,5-Dimethyl-3-hexanol (CAS No. 19550-07-3) is a branched-chain aliphatic alcohol widely recognized for its versatile applications in fragrances, flavors, and specialty chemicals. With the growing demand for sustainable and high-performance ingredients, this compound has garnered significant attention in research and industrial sectors. Its unique molecular structure, characterized by two methyl groups at positions 2 and 5, contributes to its distinct olfactory and chemical properties, making it a valuable component in perfumery and organic synthesis.

The CAS number 19550-07-3 is a critical identifier for researchers and manufacturers seeking precise information about 2,5-Dimethyl-3-hexanol. This compound is often compared to other hexanol derivatives, such as 2-ethyl-1-hexanol or 3,5,5-trimethyl-1-hexanol, due to its structural similarities. However, its specific branching pattern sets it apart, offering lower volatility and enhanced stability in formulations. Recent studies highlight its potential as a green solvent alternative, aligning with the global shift toward eco-friendly chemical solutions.

In the fragrance industry, 2,5-Dimethyl-3-hexanol is prized for its woody, floral, and slightly fruity notes. Perfumers frequently use it as a modifier to enhance the longevity and complexity of scents. Its compatibility with other aroma chemicals, such as linalool or geraniol, makes it a staple in premium cosmetic and personal care products. Consumers increasingly seek "long-lasting perfumes" or "natural-inspired fragrances," driving innovation in formulations incorporating this alcohol.

From a synthetic chemistry perspective, CAS 19550-07-3 serves as a building block for more complex molecules. Its hydroxyl group enables reactions like esterification or etherification, expanding its utility in creating plasticizers, surfactants, and lubricants. Researchers exploring "bio-based solvents" or "low-toxicity additives" often evaluate this compound for its balanced polarity and biodegradability. Regulatory trends favoring safer chemicals further boost its adoption in industrial applications.

Analytical methods for 2,5-Dimethyl-3-hexanol typically involve gas chromatography (GC) or mass spectrometry (MS) to ensure purity and consistency. Quality control is paramount, especially for GMP-certified manufacturers supplying the pharmaceutical or food industries. FAQs like "How to test hexanol derivatives?" or "What are the storage conditions for 19550-07-3?" reflect user concerns about handling and stability, which are addressed by recommending airtight containers and inert atmospheres to prevent oxidation.

Market trends indicate rising demand for 2,5-Dimethyl-3-hexanol in Asia-Pacific regions, driven by expanding cosmetics and agrochemical sectors. Sustainability certifications, such as ISO 16128 for natural indexes, further elevate its commercial appeal. As industries prioritize "carbon-neutral production" and "circular economy" principles, this compound's role in reducing environmental footprints is increasingly highlighted. Future research may explore its enzymatic synthesis or derivatization for niche applications like electronic cooling fluids.

In summary, 2,5-Dimethyl-3-hexanol (CAS No. 19550-07-3) exemplifies the intersection of functionality and sustainability in modern chemistry. Whether as a fragrance enhancer, synthetic intermediate, or green solvent candidate, its multifaceted uses cater to evolving industrial and consumer needs. By addressing key search queries like "properties of branched hexanols" or "applications of CAS 19550-07-3," this guide aims to bridge knowledge gaps while adhering to SEO best practices for technical audiences.

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